Cas no 92798-16-8 (1,10-Phenanthroline, mono(4-methylbenzenesulfonate))

1,10-Phenanthroline, mono(4-methylbenzenesulfonate) structure
92798-16-8 structure
Product Name:1,10-Phenanthroline, mono(4-methylbenzenesulfonate)
CAS No:92798-16-8
MF:C19H16N2O3S
MW:352.406943321228
CID:813688
PubChem ID:175526
Update Time:2025-04-19

1,10-Phenanthroline, mono(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • 1,10-Phenanthroline, mono(4-methylbenzenesulfonate)
    • 4-methylbenzenesulfonic acid,1,10-phenanthroline
    • 1,10-Phenanthroline,mono(4-methylbenzenesulfonate)
    • CHEMBL1522486
    • 1,10-Phenanthroline, 4-methylbenzenesulfonate (1:1)
    • SCHEMBL23152699
    • 92798-16-8
    • DTXSID3072955
    • Inchi: 1S/C12H8N2.C7H8O3S/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;1-6-2-4-7(5-3-6)11(8,9)10/h1-8H;2-5H,1H3,(H,8,9,10)
    • InChI Key: TUHNJTOLXCFPHY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N1C=CC=C2C=CC3=CC=CN=C3C=12

Computed Properties

  • Exact Mass: 352.088
  • Monoisotopic Mass: 352.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 389
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.5A^2

Experimental Properties

  • Boiling Point: 365.1°Cat760mmHg
  • Flash Point: 164.8°C
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